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Compound of Interest

1-(2-fluoro-6-
Compound Name:

methoxyphenyl)ethanone

Cat. No.: B155530

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular weight of 1-(2-fluoro-6-
methoxyphenyl)ethanone, a key parameter in pharmaceutical research and development.

Molecular Weight Determination

The molecular weight of a compound is a fundamental physicochemical property, crucial for a
wide range of applications in drug design, formulation, and analytical testing. It is calculated by
summing the atomic weights of all constituent atoms in its molecular formula.

The molecular formula for 1-(2-fluoro-6-methoxyphenyl)ethanone is CO9H9FOZ2.[1][2] The
molecular weight is derived from the atomic weights of its constituent elements: Carbon (C),
Hydrogen (H), Fluorine (F), and Oxygen (O).

Based on the latest atomic mass evaluations, the standard atomic weights are approximately:

Carbon (C): 12.011 amu[3][4][5]

Hydrogen (H): 1.008 amu[6][7][8][9][10]

Fluorine (F): 18.998 amu[11][12][13][14]

Oxygen (O): 15.999 amu[15][16][17][18][19]
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The calculated molecular weight of 1-(2-fluoro-6-methoxyphenyl)ethanone is 168.16 g/mol .

[1]

Tabulated Molecular Weight Data

For clarity and ease of comparison, the atomic composition and contribution to the overall
molecular weight are summarized in the table below.

. . Total Weight
Atomic Weight L
Element Symbol Count ( | Contribution
amu
(amu)

Carbon C 9 12.011 108.099
Hydrogen H 9 1.008 9.072
Fluorine F 1 18.998 18.998
Oxygen o} 2 15.999 31.998

Total 168.167

Molecular Structure Visualization

To further aid in the understanding of its chemical properties, the two-dimensional structure of
1-(2-fluoro-6-methoxyphenyl)ethanone is presented below. This visualization provides
insight into the spatial arrangement of atoms and functional groups, which dictates the
molecule's reactivity and intermolecular interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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